4-Benzylazetidin-2-one

• IUPAC Name: 4-benzylazetidin-2-one
• InChI: InChI=1S/C10H11NO/c12-10-7-9(11-10)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,11,12)
• InChI Key: XQQADMLPVLHSPI-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC1=O)CC2=CC=CC=C2
• Molecular Formula: C10H11NO
• Molecular Weight: 161.20 g/mol
• CAS No.: 777885-07-1

Description

4-Benzylazetidin-2-one is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.204. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibition and Pharmacological Evaluation

4-Benzylazetidin-2-one derivatives have been explored for their potential as enzyme inhibitors. A study highlighted the design and synthesis of 3-Benzylazetidine-2-one-based compounds as inhibitors of human chymase, an enzyme involved in various physiological processes. These compounds showed promising inhibition and stability, suggesting their potential in therapeutic applications (Aoyama et al., 2001).

Anticancer and Antiviral Applications

Certain derivatives of 1,4-Benzodiazepin-2-ones, which include this compound structures, have been employed in medicinal chemistry for applications beyond CNS treatments. These derivatives have been used as G-protein-coupled receptor antagonists, enzyme inhibitors, and anticancer agents. Additionally, their application in the development of palladacycle complexes suggests potential in cancer treatment (Spencer et al., 2010).

Chemoenzymatic Synthesis of β-Phenylalanine Derivatives

A chemoenzymatic method for preparing enantiomers of 4-benzyl-β-lactam (this compound) was developed, leading to the production of β-phenylalanine derivatives. This approach used Burkholderia cepacia lipase-catalyzed techniques, showing the versatility of this compound in synthesizing biologically significant compounds (Li & Kanerva, 2006).

Anti-Tubercular Scaffold Development

This compound derivatives have been synthesized for anti-tubercular applications. Studies indicate that certain novel derivatives showed promising activity against Mycobacterium tuberculosis. These findings are significant in the context of developing new treatments for tuberculosis (Nimbalkar et al., 2018).

Peptidomimetic Development

In medicinal chemistry, this compound has been utilized in the synthesis of novel peptidomimetics. These compounds have shown potential as selective enzyme inhibitors, demonstrating the chemical's utility in creating biologically active molecules (Ettari et al., 2009).

Safety and Hazards

The safety information for 4-Benzylazetidin-2-one includes several hazard statements: H302, H315, H319, H335. These codes correspond to specific hazards associated with the compound. For more detailed safety information, please refer to the Material Safety Data Sheet (MSDS).